Glycine, N-(4-nitrophenyl)-
Cat. No. B181772
Key on ui cas rn:
619-91-0
M. Wt: 196.16 g/mol
InChI Key: MTRZHSVFAGKMOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06762180B1
Procedure details
Prepared from 1-fluoro-4-nitrobenzene and glycine
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1.[NH2:11][CH2:12][C:13]([OH:15])=[O:14]>>[C:13]([CH2:12][NH:11][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][CH:3]=1)([OH:15])=[O:14]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCC(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(=O)(O)CNC1=CC=C(C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
